Cas no 100698-50-8 (2-Chloro-N-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methyl)acetamide)

2-Chloro-N-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methyl)acetamide is a synthetic organic compound featuring a chloroacetamide moiety linked to a benzimidazolone scaffold. This structure imparts reactivity suitable for further functionalization, particularly in pharmaceutical and agrochemical applications. The presence of the chloroacetyl group enables nucleophilic substitution reactions, making it a versatile intermediate for synthesizing more complex molecules. The benzimidazolone core contributes to potential biological activity, often explored in medicinal chemistry for its affinity toward various enzyme targets. The compound's well-defined purity and stability under controlled conditions ensure consistent performance in research and industrial processes. Its utility lies in its dual functionality, offering flexibility in drug discovery and fine chemical synthesis.
2-Chloro-N-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methyl)acetamide structure
100698-50-8 structure
Product Name:2-Chloro-N-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methyl)acetamide
CAS No:100698-50-8
MF:C10H10ClN3O2
MW:239.658300876617
MDL:MFCD08142659
CID:3154161
PubChem ID:8033531
Update Time:2025-08-02

2-Chloro-N-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methyl)acetamide
    • 2-chloro-N-[(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methyl]acetamide
    • 2-chloro-N-[(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)methyl]acetamide
    • Acetamide,2-chloro-N-[(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)methyl]-
    • STK736720
    • AKOS003392736
    • CS-0321571
    • acetamide, 2-chloro-N-[(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)methyl]-
    • MFCD08142659
    • H34505
    • 2-Chloro-N-((2-hydroxy-1H-benzo[d]imidazol-6-yl)methyl)acetamide
    • 2-chloro-N-[(2-oxo-1,3-dihydrobenzimidazol-5-yl)methyl]acetamide
    • ALBB-024331
    • LS-07915
    • 100698-50-8
    • MDL: MFCD08142659
    • Inchi: 1S/C10H10ClN3O2/c11-4-9(15)12-5-6-1-2-7-8(3-6)14-10(16)13-7/h1-3H,4-5H2,(H,12,15)(H2,13,14,16)
    • InChI Key: HWRCDPVVIQYSHH-UHFFFAOYSA-N
    • SMILES: ClCC(NCC1C=CC2=C(C=1)NC(N2)=O)=O

Computed Properties

  • Exact Mass: 239.046154g/mol
  • Monoisotopic Mass: 239.046154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 239.66g/mol
  • XLogP3: 0.3
  • Topological Polar Surface Area: 70.2Ų

2-Chloro-N-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methyl)acetamide Pricemore >>

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abcr
AB414716-500 mg
2-Chloro-N-[(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)methyl]acetamide
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Additional information on 2-Chloro-N-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methyl)acetamide

Compound CAS No. 100698-50-8: 2-Chloro-N-((2-Oxo-2,3-Dihydro-1H-Benzo[d]Imidazol-5-Yl)Methyl)Acetamide

Introduction to CAS No. 100698-50-8

The compound CAS No. 100698-50-8, also known as 2-Chloro-N-((2-Oxo-2,3-Dihydro-1H-Benzo[d]Imidazol-5-Yl)Methyl)Acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a benzene ring fused with an imidazole moiety, a chlorine substituent, and an acetamide group, making it a versatile building block for further chemical modifications.

Chemical Structure and Properties

The molecular structure of CAS No. 100698-50-8 is characterized by its benzodiazepine-like framework, which contributes to its unique electronic properties. The presence of the chlorine atom at the second position introduces electron-withdrawing effects, enhancing the reactivity of the molecule in various chemical reactions. The acetamide group attached to the imidazole ring further modulates the physical and chemical properties of the compound, making it suitable for applications in drug design and material synthesis.

Applications in Pharmaceutical Research

Recent studies have highlighted the potential of CAS No. 100698-50-8 as a key intermediate in the synthesis of novel pharmaceutical agents. Its ability to form stable complexes with metal ions has led to its use in designing metal-based drugs for treating diseases such as cancer and neurodegenerative disorders. Additionally, the compound has shown promise in antimicrobial research, where its structural features enable it to inhibit bacterial and fungal growth effectively.

Role in Materials Science and Technology

Beyond pharmaceutical applications, CAS No. 100698-50-8 has found utility in materials science as a precursor for synthesizing advanced materials with tailored properties. Its ability to form self-assembled monolayers (SAMs) has been explored for applications in nanotechnology, particularly in the development of sensors and electronic devices. Recent advancements in green chemistry have also seen this compound being used as a catalyst in sustainable chemical processes, reducing reliance on hazardous reagents.

Synthesis and Optimization Strategies

The synthesis of CAS No. 100698-50-8 involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have focused on optimizing reaction conditions to improve yield and purity, employing techniques such as microwave-assisted synthesis and continuous flow chemistry. These methods not only enhance efficiency but also align with modern demands for environmentally friendly chemical production.

Conclusion and Future Prospects

In conclusion, CAS No. 100698-50-8 (2-Chloro-N-(...))Acetamide) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.

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